1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol

• Molecular Formula: C10H15NO3
• Molecular Weight: 197.23 g/mol
• IUPAC Name: 1-(3-aminophenoxy)-3-methoxypropan-2-ol
• InChI: InChI=1S/C10H15NO3/c1-13-6-9(12)7-14-10-4-2-3-8(11)5-10/h2-5,9,12H,6-7,11H2,1H3
• InChI Key: CHFYBPGZZPNNPZ-UHFFFAOYSA-N
• Canonical SMILES: COCC(COC1=CC=CC(=C1)N)O

Description

1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol is an organic compound that features both an amino group and a methoxy group attached to a phenoxy ring

Preparation Methods

The synthesis of 1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol can be achieved through several routesThe reaction conditions typically involve moderate temperatures and the use of solvents such as ethanol or methanol .

Chemical Reactions Analysis

1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride, resulting in the formation of corresponding alcohols.

Substitution: The amino group can participate in substitution reactions with electrophiles, leading to the formation of various substituted derivatives

Scientific Research Applications

1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of polymers and as a corrosion inhibitor

Mechanism of Action

The mechanism of action of 1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol involves its interaction with various molecular targets. The amino group can form hydrogen bonds with biological molecules, while the methoxy group can participate in hydrophobic interactions. These interactions can affect the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol can be compared with other similar compounds such as:

1-(3-Amino-phenoxy)-2-propanol: Lacks the methoxy group, which may affect its solubility and reactivity.

1-(4-Amino-phenoxy)-3-methoxy-propan-2-ol: The position of the amino group can influence its chemical properties and biological activities.

1-(3-Methoxy-phenoxy)-3-amino-propan-2-ol: The position of the methoxy group can alter its interactions with other molecules .

This compound’s unique combination of functional groups makes it a versatile molecule with a wide range of applications and potential for further research.